Cas no 2228605-07-8 (2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride
• CAS No: 2228605-07-8
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 6463800
• PubChem ID: 165881767
• Update Time: 2025-05-24

2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride
• 2228605-07-8
• EN300-1860487

• Inchi： 1S/C11H13ClO2S/c12-15(13,14)9-8-11(6-7-11)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： IGEQDKYIKXSXQM-UHFFFAOYSA-N
• SMILES： ClS(CCC1(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride

2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride: A Comprehensive Overview

The compound 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride, with the CAS number 2228605-07-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a cyclopropyl ring substituted by a phenyl group. The sulfonyl chloride functional group makes this compound highly reactive, particularly in nucleophilic substitution reactions, which are widely utilized in organic synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material science. The cyclopropane ring in this molecule is known for its high strain energy, which can be harnessed to induce specific reactivity or to serve as a rigid structural motif in larger molecules. The phenyl substitution further enhances the molecule's aromaticity and electronic properties, making it a versatile building block in synthetic chemistry.

The synthesis of 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride typically involves the reaction of a corresponding alcohol with thionyl chloride (SOCl₂), a common method for converting alcohols to sulfonyl chlorides. This transformation is highly efficient and is often carried out under reflux conditions to ensure complete conversion. The resulting sulfonyl chloride is isolated and purified using standard techniques such as distillation or chromatography.

In terms of applications, this compound has been explored in the development of bioactive molecules. For instance, recent research has demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. The sulfonyl chloride group can act as a leaving group, enabling the formation of sulfonamides or other derivatives with desired biological activities.

The stability and reactivity of 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride have been extensively studied under various conditions. It has been found that the molecule exhibits good thermal stability but reacts rapidly with nucleophiles such as amines or hydroxides. These properties make it an ideal reagent for constructing sulfonamide bonds, which are commonly found in pharmaceutical agents.

In conclusion, 2-(1-phenylcyclopropyl)ethane-1-sulfonyl chloride (CAS No: 2228605-07-8) is a valuable compound in organic synthesis due to its unique structure and reactivity. Its applications span across drug discovery, material science, and advanced chemical manufacturing. As research continues to uncover new potential uses for this compound, it remains an essential tool for chemists and pharmacologists alike.